Cas no 1176244-22-6 (S-(4-Azidobutyl) Ethanethioate)

S-(4-Azidobutyl) Ethanethioate is a versatile chemical compound featuring an azido group and a thioester moiety, making it valuable for bioorthogonal chemistry and bioconjugation applications. The azide functionality enables efficient click chemistry reactions, particularly copper-catalyzed azide-alkyne cycloaddition (CuAAC), facilitating selective labeling or crosslinking of biomolecules. The thioester group offers reactivity for acyl transfer processes, useful in protein modification or peptide synthesis. Its balanced hydrophobicity and spacer arm (4-carbon chain) enhance solubility and flexibility in diverse reaction environments. This compound is particularly advantageous in proteomics research, polymer science, and materials modification due to its dual-reactive sites and compatibility with aqueous and organic solvents. Proper handling is required due to the light-sensitive azide group.

S-(4-Azidobutyl) Ethanethioate structure

1176244-22-6 structure

Product Name:S-(4-Azidobutyl) Ethanethioate

CAS No:1176244-22-6

MF:C₅H₁₁N₃OS

MW:161.225339174271

CID:2602551

PubChem ID:329767011

Update Time:2025-07-02

S-(4-Azidobutyl) Ethanethioate Chemical and Physical Properties

Names and Identifiers

- S-(4-Azidobutyl)thioacetate
- S-(4-Azidobutyl) ethanethioate
- 1-Azido-4-(methanesulfinyl)butane
- DTXSID90747073
- 1176244-22-6
- S-(4-Azidobutyl) Ethanethioate
- MDL： MFCD22572673
- Inchi： 1S/C5H11N3OS/c1-10(9)5-3-2-4-7-8-6/h2-5H2,1H3
- InChI Key： SCBWZMZIFFMINE-UHFFFAOYSA-N
- SMILES： S(C)(CCCCN=[N+]=[N-])=O

Computed Properties

Exact Mass: 173.062
Monoisotopic Mass: 173.062
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 11
Rotatable Bond Count: 6
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 56.7A^2
XLogP3: 0.9

Experimental Properties

Density: 1.100 g/mL at 25 °C
Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C
Refractive Index: n20/D 1.501

S-(4-Azidobutyl) Ethanethioate Security Information

Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3

S-(4-Azidobutyl) Ethanethioate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	762911-1G	S-(4-Azidobutyl)thioacetate	1176244-22-6	97%	1G	￥2366.17	2022-02-24
TRC	A236525-50mg	S-(4-Azidobutyl) Ethanethioate	1176244-22-6		50mg	$ 190.00	2023-04-19
TRC	A236525-100mg	S-(4-Azidobutyl) Ethanethioate	1176244-22-6		100mg	$ 351.00	2023-04-19
TRC	A236525-250mg	S-(4-Azidobutyl) Ethanethioate	1176244-22-6		250mg	$ 800.00	2023-09-09
TRC	A236525-500mg	S-(4-Azidobutyl) Ethanethioate	1176244-22-6		500mg	$ 1418.00	2023-04-19